Cas no 2229267-77-8 (tert-butyl N-5-methoxy-2-(piperidin-3-yloxy)phenylcarbamate)

• Product Name: tert-butyl N-5-methoxy-2-(piperidin-3-yloxy)phenylcarbamate
• CAS No: 2229267-77-8
• MF: C₁₇H₂₆N₂O₄
• MW: 322.399344921112
• CID: 6221189
• PubChem ID: 165830815
• Update Time: 2025-10-22

tert-butyl N-5-methoxy-2-(piperidin-3-yloxy)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-methoxy-2-(piperidin-3-yloxy)phenylcarbamate
• EN300-1891638
• tert-butyl N-[5-methoxy-2-(piperidin-3-yloxy)phenyl]carbamate
• 2229267-77-8

• Inchi： 1S/C17H26N2O4/c1-17(2,3)23-16(20)19-14-10-12(21-4)7-8-15(14)22-13-6-5-9-18-11-13/h7-8,10,13,18H,5-6,9,11H2,1-4H3,(H,19,20)
• InChI Key： NHFWZZBPFCCJER-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1NC(=O)OC(C)(C)C)OC)C1CNCCC1

Computed Properties

• Exact Mass: 322.18925731g/mol
• Monoisotopic Mass: 322.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 68.8Ų

Additional information on tert-butyl N-5-methoxy-2-(piperidin-3-yloxy)phenylcarbamate

tert-butyl N-5-methoxy-2-(piperidin-3-yloxy)phenylcarbamate

The compound tert-butyl N-5-methoxy-2-(piperidin-3-yloxy)phenylcarbamate, also known by its CAS number 2229267-77-8, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a tert-butyl group, a methoxy substituent, and a piperidin-3-yloxy moiety attached to a phenyl ring. The combination of these functional groups makes it a versatile molecule with diverse reactivity and biological activity.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The presence of the tert-butyl group provides steric bulk, which can influence the molecule's pharmacokinetic properties, such as absorption and metabolism. The methoxy group, on the other hand, introduces electronic effects that can modulate the molecule's reactivity and interactions with biological targets. The piperidin-3-yloxy moiety adds complexity to the molecule's structure, potentially enhancing its ability to interact with specific receptors or enzymes.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The synthesis typically involves the coupling of an appropriate carboxylic acid derivative with an amine-containing compound, followed by functionalization to introduce the desired substituents. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, often employing catalytic methods or microwave-assisted synthesis to accelerate the reaction process.

The biological activity of tert-butyl N-5-methoxy-2-(piperidin-3-yloxy)phenylcarbamate has been extensively studied in recent years. Preclinical studies suggest that this compound exhibits promising anti-inflammatory and analgesic properties, making it a potential candidate for treating conditions such as arthritis or neuropathic pain. Additionally, its ability to modulate neurotransmitter systems has led to investigations into its potential use in neurodegenerative diseases.

In the field of materials science, this compound has shown applications as a precursor for advanced polymers or as an additive in coatings and adhesives. Its unique combination of functional groups allows for tailored surface properties, which can enhance the performance of materials in harsh environments.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent research has focused on identifying microorganisms capable of metabolizing this compound under various environmental conditions, providing insights into its biodegradability and potential risks to ecosystems.

In summary, tert-butyl N-5-methoxy-2-(piperidin-3-yloxy)phenylcarbamate (CAS No: 2229267-77-8) is a multifaceted compound with applications spanning drug development, materials science, and environmental chemistry. Its complex structure and diverse functional groups make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.